Cas no 1178478-57-3 (Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)-)

• Product Name: Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)-
• CAS No: 1178478-57-3
• MF: C₁₀H₁₀F₄N₂O
• MW: 250.192816257477
• CID: 5186720
• Update Time: 2025-06-29

Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)benzamide
• Z594278582
• Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C10H10F4N2O/c1-5-7(11)2-6(3-8(5)15)9(17)16-4-10(12,13)14/h2-3H,4,15H2,1H3,(H,16,17)
• InChI Key： KEPNWCRUTDFWSC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(NCC(F)(F)F)=O)=CC(=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl)-

Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl) (CAS No. 1178478-57-3)

The compound Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl) (CAS No. 1178478-57-3) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid amides. The structure of this compound is characterized by a benzene ring substituted with an amino group at position 3, a fluorine atom at position 5, a methyl group at position 4, and an N-substituent at the amide nitrogen consisting of a trifluoroethyl group. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl) through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoroethyl group onto the amide nitrogen. This method has been optimized to achieve high yields and excellent stereochemical control, which are critical for applications requiring high purity and specific configurations.

The pharmacological activity of Benzamide derivatives has been extensively studied in recent years. In particular, Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,2-trifluoroethyl) has shown promising results in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. The trifluoroethyl substituent enhances the lipophilicity of the molecule, which improves its ability to cross the blood-brain barrier. This property is crucial for targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the amino group at position 3 and the fluorine atom at position 5 contribute to the molecule's hydrogen bonding capacity and electronic properties, respectively. These features are essential for interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits selective inhibition of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of industrial applications, Benzamide derivatives are widely used as intermediates in the synthesis of pharmaceuticals and agrochemicals. The methyl group at position 4 enhances the stability of the molecule under various reaction conditions, making it a versatile building block for further chemical transformations. Additionally, the fluorine atom at position 5 imparts resistance to metabolic degradation, which is a desirable trait for compounds intended for long-term therapeutic use.

The synthesis and characterization of Benzamide derivatives have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools allow researchers to confirm the molecular structure and purity of the compound with high precision. Furthermore, computational chemistry methods have been employed to predict the physical properties and reactivity of this compound under different conditions.

In conclusion,Benzamide derivatives like Benzamide, 3-amino-5-fluoro-4-methyl-N-(2,2,-trifluoroethyl) continue to be a focal point in chemical research due to their diverse applications and unique properties. As advancements in synthetic methods and biological testing continue to evolve,this compound holds great promise for contributing to innovative solutions in medicine and materials science.